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Compound of Interest

Compound Name: 1,6-Dimethoxyhexane

Cat. No.: B077691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Dimethoxyhexane (CAS No. 13179-98-1) is a diether of hexane-1,6-diol. It serves as a

versatile chemical intermediate and building block in organic synthesis. Its physical properties

are critical for its application in various chemical processes, including its use as a solvent or a

reactant in the synthesis of more complex molecules. This guide provides a comprehensive

overview of the core physical properties of 1,6-dimethoxyhexane, details generalized

experimental protocols for their determination, and presents a logical workflow for these

characterizations.

Core Physical and Chemical Properties
The fundamental properties of 1,6-dimethoxyhexane are summarized below. These values

are essential for handling, process design, and reaction modeling.

Data Presentation: Summary of Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b077691?utm_src=pdf-interest
https://www.benchchem.com/product/b077691?utm_src=pdf-body
https://www.benchchem.com/product/b077691?utm_src=pdf-body
https://www.benchchem.com/product/b077691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Notes / Reference

Molecular Formula C₈H₁₈O₂ - [1][2][3]

Molecular Weight 146.23 g/mol [1][2][3]

Appearance
Colorless to almost

colorless clear liquid
- [1][2]

Boiling Point 182-183 °C
at standard

pressure[4]

Density 0.851 g/mL at 25 °C[4]

Refractive Index

(n_D²⁰)
1.415 - at 20 °C[4]

Flash Point 69 / 157 °C / °F [4]

Vapor Pressure 2.11 mmHg at 25 °C[4]

Melting Point

(Calculated)
224.38 (-48.77) K (°C)

Joback Calculated

Property[5]

Purity >97.0 % (GC) [1][2]

XLogP3 (Calculated) 1.83960 -
A measure of

lipophilicity[4]

Topological Polar

Surface Area
18.5 Å² [4]

Experimental Protocols for Property Determination
The following sections describe generalized, standard laboratory protocols for determining the

key physical properties of liquid compounds like 1,6-dimethoxyhexane.

Determination of Density
The density of a liquid can be accurately determined using a pycnometer or a graduated

cylinder and a precision balance.

Objective: To measure the mass per unit volume of 1,6-dimethoxyhexane.
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Apparatus: Pycnometer (or 10 mL graduated cylinder), electronic balance (accurate to

±0.001 g), thermometer, and a temperature-controlled water bath.

Procedure (Pycnometer Method):

Clean and thoroughly dry the pycnometer.

Weigh the empty pycnometer on the electronic balance and record its mass (m₁).

Fill the pycnometer with distilled water of a known temperature (e.g., 25 °C) and weigh it

again to determine the mass of the water (m_water). The volume of the pycnometer (V)

can be calculated using the known density of water at that temperature.

Empty and dry the pycnometer completely.

Fill the pycnometer with 1,6-dimethoxyhexane, ensuring no air bubbles are present.

Place the filled pycnometer in a water bath set to the desired temperature (e.g., 25 °C) to

allow it to equilibrate.

Weigh the pycnometer filled with the sample and record its mass (m₂).

The mass of the 1,6-dimethoxyhexane is calculated as (m₂ - m₁).

The density (ρ) is then calculated using the formula: ρ = (m₂ - m₁) / V.[6][7][8]

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. A common laboratory method is the capillary

tube method.[9][10]

Objective: To determine the temperature at which 1,6-dimethoxyhexane boils at

atmospheric pressure.

Apparatus: Thiele tube or MelTemp apparatus, thermometer, a small test tube, a capillary

tube (sealed at one end), and a heating source (oil bath or heating block).[11]
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Procedure:

Attach a small test tube containing 0.5-1 mL of 1,6-dimethoxyhexane to a thermometer.

Place a small capillary tube, with its sealed end facing upwards, inside the test tube

submerged in the liquid.

Immerse the assembly in an oil bath or place it in a heating apparatus.

Heat the apparatus gently and observe the capillary tube.

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.[9][10] Record this temperature.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

characteristic property. It is measured using a refractometer.

Objective: To measure the refractive index of 1,6-dimethoxyhexane.

Apparatus: Abbe refractometer, constant temperature circulating bath, light source (typically

a sodium lamp, 589 nm), and a dropper.

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index

(e.g., distilled water).

Ensure the prism surfaces of the refractometer are clean and dry.

Connect the refractometer to a circulating water bath set to a constant temperature (e.g.,

20 °C).
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Using a clean dropper, place a few drops of 1,6-dimethoxyhexane onto the lower prism.

Close the prisms firmly.

Adjust the instrument until the boundary line between the light and dark fields is sharp and

centered in the crosshairs of the eyepiece.

Read the refractive index value directly from the instrument's scale.[12][13][14]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a liquid sample like 1,6-dimethoxyhexane.
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Sample Preparation

Physical Property Determination

Data Processing & Reporting

Obtain 1,6-Dimethoxyhexane Sample
(Purity >97%)

Confirm Purity (GC Analysis)

Density Measurement
(Pycnometer @ 25°C)

Boiling Point Determination
(Capillary Method)

Refractive Index Measurement
(Abbe Refractometer @ 20°C)

Record All Raw Data
(Mass, Volume, Temp.)

Calculate Final Values
(e.g., Density)

Compare with Literature Values

Compile Technical Report

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Conclusion
This technical guide has detailed the key physical properties of 1,6-dimethoxyhexane,

providing a valuable resource for its safe handling and use in research and development. The

outlined experimental protocols offer a standardized approach for the verification of these

properties, ensuring data accuracy and reproducibility. The provided workflow visualizes the

logical sequence from sample acquisition to final reporting, emphasizing a systematic approach

to chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 1,6-
Dimethoxyhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077691#physical-properties-of-1-6-
dimethoxyhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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